Cas no 2227825-22-9 ((1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol
• CAS No: 2227825-22-9
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6121220
• PubChem ID: 165684079
• Update Time: 2025-05-20

(1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol
• 2227825-22-9
• EN300-1922189

• Inchi： 1S/C9H11BrN2O3/c10-7-2-1-6(9(13)3-4-11)5-8(7)12(14)15/h1-2,5,9,13H,3-4,11H2/t9-/m0/s1
• InChI Key： TUUUQATZYWCFIJ-VIFPVBQESA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])[C@H](CCN)O

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol

Introduction to Compound CAS No. 2227825-22-9: (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol

(1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol (CAS No. 2227825-22-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center, an amino group, and a substituted aromatic ring. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chiral center in (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol is crucial for its biological activity and selectivity. Chirality plays a pivotal role in drug design, as enantiomers can exhibit different pharmacological profiles, including varying potencies and side effects. The (1S) configuration of this compound ensures that it interacts specifically with biological targets, potentially leading to improved therapeutic outcomes.

The presence of the amino group in the compound structure is another key feature. Amino groups are common functional groups in many biologically active molecules and can participate in hydrogen bonding, which is essential for molecular recognition and binding to target proteins. This property makes (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol a promising candidate for developing drugs that target specific receptors or enzymes.

The substituted aromatic ring with a bromo and nitro group further enhances the compound's versatility. The bromo group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications. The nitro group, on the other hand, can be reduced to an amino group under appropriate conditions, providing a pathway for generating additional derivatives with diverse biological activities.

Recent studies have explored the potential of (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have indicated that (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This has led to its evaluation in several preclinical models of cancer, including breast cancer and leukemia.

In addition to its therapeutic potential, (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol has also been studied for its use as a synthetic intermediate in organic synthesis. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse functionalities. This versatility has been leveraged in the development of new materials and pharmaceuticals, further expanding its applications beyond traditional drug discovery.

The synthesis of (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol has been optimized through various methodologies to ensure high yields and purity. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. This method ensures that the desired enantiomer is produced with high enantiomeric excess (ee), which is crucial for maintaining the compound's biological activity.

In conclusion, (1S)-3-amino-1-(4-bromo-3-nitrophenyl)propan-1-ol (CAS No. 2227825-22-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including a chiral center, an amino group, and a substituted aromatic ring, make it a valuable candidate for developing novel therapeutic agents with diverse applications. Ongoing research continues to uncover new insights into its biological activities and synthetic methodologies, further solidifying its importance in the field.